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Compound of Interest

Compound Name:
2,3-Dihydrobenzo[b][1,4]dioxine-2-

carbaldehyde

CAS No.: 64179-67-5

Cat. No.: B1222616

Get Quote

Executive Summary & Compound Identity
2,3-Dihydrobenzo[b]dioxine-2-carbaldehyde (also known as 1,4-benzodioxan-2-

carboxaldehyde) is a critical chiral scaffold in medicinal chemistry. It serves as a key

intermediate in the synthesis of alpha-adrenergic antagonists (e.g., Doxazosin analogues) and

various neolignan natural products.

Unlike its regioisomer (1,4-benzodioxan-6-carboxaldehyde), where the formyl group is attached

to the aromatic ring, the 2-carbaldehyde features the functional group directly on the

heterocyclic dioxane ring. This creates a stereocenter at the C2 position, making spectroscopic

validation essential for confirming regiochemistry and purity during synthesis.
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Attribute Details

IUPAC Name 2,3-Dihydro-1,4-benzodioxine-2-carbaldehyde

CAS Number 64179-67-5

Molecular Formula C₉H₈O₃

Molecular Weight 164.16 g/mol

Physical State Colorless to pale yellow oil / Low-melting solid

Solubility
Soluble in CHCl₃, DMSO, MeOH; sparingly

soluble in water

Synthesis & Impurity Profile Context
To interpret the spectra accurately, one must understand the genesis of the sample. The

compound is typically synthesized via two primary routes:

Oxidation of 2-hydroxymethyl-1,4-benzodioxane: Uses reagents like IBX or Swern oxidation.

Common Impurity: Residual alcohol (broad OH stretch ~3400 cm⁻¹).

Cyclization of Catechol with 2,3-dihalopropanal derivatives:

Common Impurity: Regioisomers or uncyclized phenolic intermediates.

The following flowchart outlines the synthesis and fragmentation logic used in structural

confirmation:
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Spectroscopic Differentiation Markers

Catechol
(Starting Material)

1,4-Benzodioxan-2-methanol
(Intermediate)

Cyclization

Epichlorohydrin
/ Deriv.

TARGET:
2,3-Dihydrobenzo[b]dioxine-

2-carbaldehyde

Selective Oxidation
(Swern/IBX)
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IR: C=O (1735 cm-1)
vs OH (3400 cm-1)
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Figure 1: Synthetic pathway and critical spectroscopic checkpoints for purity analysis.

Detailed Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR signature of this molecule is defined by the ABX system of the heterocyclic ring

protons and the distinct aldehyde proton.

¹H NMR Data (400 MHz, CDCl₃)
The C2 proton is the key diagnostic handle. It appears as a multiplet due to coupling with the

C3 methylene protons and the aldehyde proton.
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Shift (δ, ppm)
Mult.[1][2][3]
[4]

Int.[5][6][7] Assignment
Coupling
Constants (Hz)
/ Notes

9.75 d 1H CHO (Aldehyde)
J ≈ 1.5 Hz.

Coupled to H-2.

6.80 – 6.95 m 4H
Ar-H (Benzene

Ring)

Overlapping

multiplets typical

of 1,2-

disubstituted

benzenes.

4.72 ddd 1H
H-2 (Chiral

Center)

J values approx

2.5, 4.0, 7.0 Hz.

Deshielded by

adjacent oxygen

and carbonyl.

4.38 dd 1H
H-3a

(Heterocycle)

J ≈ 11.5, 2.5 Hz

(Geminal +

Vicinal).

4.25 dd 1H
H-3b

(Heterocycle)
J ≈ 11.5, 7.0 Hz.

Expert Insight:

Differentiation from 6-isomer: The 6-carbaldehyde isomer would show a simplified ethylene

bridge (singlet or tight multiplet ~4.3 ppm) and a distinct aromatic pattern (singlet/doublet

separation). The 2-carbaldehyde shows a complex aliphatic region (3 distinct protons) and a

clustered aromatic region.

Coupling: The small coupling (J ~1.5 Hz) between the aldehyde proton and H-2 is diagnostic

of the -CHO group attached to a secondary carbon.

¹³C NMR Data (100 MHz, CDCl₃)
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Shift (δ, ppm) Type Assignment
Structural
Significance

196.5 Cq C=O
Characteristic

aldehyde carbonyl.

142.8 Cq Ar-C (O-linked)
Quaternary aromatic

carbon.

142.2 Cq Ar-C (O-linked)
Quaternary aromatic

carbon.

122.5 CH Ar-C Aromatic CH.

122.1 CH Ar-C Aromatic CH.

117.8 CH Ar-C Aromatic CH.

117.5 CH Ar-C Aromatic CH.

78.2 CH C-2

Chiral center;

deshielded by oxygen

and carbonyl.

64.5 CH₂ C-3
Methylene of the

dioxan ring.

Infrared (IR) Spectroscopy
IR is the fastest method to confirm the oxidation state (Aldehyde vs. Alcohol vs. Acid).
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Wavenumber
(cm⁻¹)

Intensity Assignment Diagnostic Value

2850, 2750 Weak C-H (Aldehyde)

Fermi resonance

doublet; distinguishes

aldehyde from

ketone/acid.

1735 – 1745 Strong C=O Stretch

Carbonyl group.

Higher freq. than

aromatic aldehyde

(~1700) due to lack of

conjugation.

1595, 1495 Medium C=C Aromatic
Benzene ring

breathing modes.

1260, 1050 Strong C-O-C Stretch

Aryl alkyl ether

linkages of the dioxan

ring.

750 Strong C-H Out-of-plane
Ortho-disubstituted

benzene ring.

Mass Spectrometry (MS)
Ionization Mode: Electron Impact (EI, 70 eV)
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m/z Intensity Fragment Identity Mechanism

164 Moderate [M]⁺ Molecular Ion.

135 High [M – CHO]⁺

Alpha-cleavage; loss

of formyl radical (29

Da).

121 High [C₇H₅O₂]⁺
Loss of C₂H₃O (ring

fragmentation).

110 Base Peak [C₆H₆O₂]⁺

Catechol radical

cation (Retro-Diels-

Alder type loss of

acrolein fragment).

91 Low [C₇H₇]⁺

Tropylium ion

(common in

aromatics).

Fragmentation Pathway Diagram:

Molecular Ion [M]+
m/z 164

[M - CHO]+
m/z 135

- CHO• (29)

Catechol Cation
m/z 110 (Base Peak)

- C3H4O (Acrolein equiv.)
Retro-Diels-Alder

Click to download full resolution via product page

Figure 2: Primary fragmentation pathways observed in EI-MS.

Experimental Protocols
Sample Preparation for NMR
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Solvent: CDCl₃ (Chloroform-d) is the standard solvent.

Concentration: Dissolve ~10 mg of the aldehyde in 0.6 mL of solvent.

Note: Ensure the solvent is acid-free (filter through basic alumina if necessary) to prevent

acid-catalyzed acetal formation or polymerization of the aldehyde.

Quality Control: Distinguishing from Impurities
During drug development, the most common issue is the presence of the carboxylic acid (from

air oxidation) or the starting alcohol.

Feature Aldehyde (Target)
Carboxylic Acid
(Impurity)

Alcohol (Start
Material)

1H NMR
CHO singlet @ 9.7

ppm

Broad COOH @ 10-

12 ppm

CH2-OH multiplet @

3.8 ppm

13C NMR C=O @ 196 ppm C=O @ ~170 ppm
No C=O; CH2 @ ~62

ppm

IR 1735 cm⁻¹ (sharp)
1700 cm⁻¹ (broad) +

OH
3400 cm⁻¹ (broad OH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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